Cas no 39876-86-3 (2-(1,2,4-Triazol-1-yl)aniline;hydrochloride)
39876-86-3 structure
Product Name:2-(1,2,4-Triazol-1-yl)aniline;hydrochloride
CAS No:39876-86-3
MF:C8H9ClN4
MW:196.63685965538
CID:4713836
Update Time:2023-08-15
2-(1,2,4-Triazol-1-yl)aniline;hydrochloride Chemical and Physical Properties
Names and Identifiers
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- [2-(1H-1,2,4-Triazol-1-yl)phenyl]amine hydrochloride
- 2-(1,2,4-Triazol-1-yl)aniline;hydrochloride
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- Inchi: 1S/C8H8N4.ClH/c9-7-3-1-2-4-8(7)12-6-10-5-11-12;/h1-6H,9H2;1H
- InChI Key: MLEAPHGPZASKFV-UHFFFAOYSA-N
- SMILES: Cl.N1(C=NC=N1)C1C=CC=CC=1N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 150
- Topological Polar Surface Area: 56.7
2-(1,2,4-Triazol-1-yl)aniline;hydrochloride Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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